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Compound of Interest

Compound Name: Protein Kinase C (19-36)

Cat. No.: B612403 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Protein Kinase C (19-36). Adherence to these

procedures is essential for ensuring laboratory safety and maintaining the integrity of your

research.

Hazard Identification and Personal Protective
Equipment (PPE)
While Protein Kinase C (19-36) is not classified as a hazardous substance under the 2012

OSHA Hazard Communication Standard, it is crucial to handle it with care as its toxicological

properties have not been fully investigated.[1] Potential hazards include the possibility of

allergic reactions and mild irritation upon contact with skin, eyes, or the respiratory tract.[1]

Ingestion may lead to gastrointestinal irritation.[1]

Recommended Personal Protective Equipment:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b612403?utm_src=pdf-interest
https://www.benchchem.com/product/b612403?utm_src=pdf-body
https://www.benchchem.com/product/b612403?utm_src=pdf-body
https://novoprolabs.com/uploads/pdf/MSDS_agzboktymg.pdf
https://novoprolabs.com/uploads/pdf/MSDS_agzboktymg.pdf
https://novoprolabs.com/uploads/pdf/MSDS_agzboktymg.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification Rationale

Hand Protection Gloves
Chemical-

impermeable

To prevent skin

contact and potential

allergic reactions.[2]

Eye Protection
Safety

Glasses/Goggles
ANSI Z87.1-rated

To protect eyes from

dust particles and

splashes.[3]

Body Protection Laboratory Coat Standard

To protect skin and

clothing from

accidental spills.[3]

Respiratory Protection
N95 Respirator (or

equivalent)

NIOSH (US) or CEN

(EU) approved

Recommended when

handling the

lyophilized powder to

avoid inhalation of

dust.[1] Not generally

required for solutions.

Handling and Storage Protocols
Proper handling and storage are vital to ensure the stability and efficacy of Protein Kinase C
(19-36).

Receiving and Storage:

Condition Lyophilized Peptide Reconstituted Solution

Short-term Storage -20°C (1-2 weeks) 4°C (up to one week) or -20°C

Long-term Storage -80°C -20°C or -80°C (in aliquots)

Light Exposure Store away from bright light Store away from bright light

Moisture

Keep vial tightly capped.

Equilibrate to room

temperature before opening.

Avoid repeated freeze-thaw

cycles.
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Experimental Workflow for Handling:

Preparation
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Storage
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Workflow for preparing Protein Kinase C (19-36) for use.

First Aid and Emergency Procedures
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In the event of exposure, follow these immediate first aid measures.

Exposure Route First Aid Procedure

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with copious amounts of water for at

least 15 minutes. Seek medical attention.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to

separate eyelids. Seek medical attention.[1]

Inhalation
Move the individual to fresh air. If breathing

becomes difficult, seek medical attention.[1]

Ingestion

If the person is conscious, wash out their mouth

with water. Do not induce vomiting. Seek

immediate medical attention.[1][2]

Spill and Disposal Plan
Proper containment and disposal are necessary to maintain a safe laboratory environment.

Spill Response:
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Spill Occurs
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Dispose of Waste
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Procedural flow for managing a spill of Protein Kinase C (19-36).

Waste Disposal:

Solid Waste: Collect spilled powder or contaminated materials (e.g., paper towels) in a

sealed bag or container.[1]

Liquid Waste: Collect unused solutions in a clearly labeled, sealed container.

Disposal Route: All waste containing Protein Kinase C (19-36) should be disposed of in

accordance with local, state, and federal regulations for chemical waste. Do not discharge
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into the environment.[2] Consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

By adhering to these safety and handling protocols, you can minimize risks and ensure the

integrity of your experiments involving Protein Kinase C (19-36).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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